Cas no 1261932-92-6 (5-(5-Carboxythiophen-3-yl)-2-chloropyridine-4-carboxylic acid)

• Product Name: 5-(5-Carboxythiophen-3-yl)-2-chloropyridine-4-carboxylic acid
• CAS No: 1261932-92-6
• MF: C₁₁H₆ClNO₄S
• MW: 283.687640666962
• MDL: MFCD18317683
• CID: 2764393
• PubChem ID: 53223551
• Update Time: 2025-06-09

5-(5-Carboxythiophen-3-yl)-2-chloropyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18317683
• 1261932-92-6
• DTXSID90687687
• 5-(2-Carboxythiophene-4-yl)-2-chloroisonicotinic acid, 95%
• 5-(2-CARBOXYTHIOPHENE-4-YL)-2-CHLOROISONICOTINIC ACID
• 5-(5-Carboxythiophen-3-yl)-2-chloropyridine-4-carboxylic acid

• MDL： MFCD18317683
• Inchi： 1S/C11H6ClNO4S/c12-9-2-6(10(14)15)7(3-13-9)5-1-8(11(16)17)18-4-5/h1-4H,(H,14,15)(H,16,17)
• InChI Key： IDCNMYDMGIIGRI-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)O)=C(C=N1)C1=CSC(C(=O)O)=C1

Computed Properties

• Exact Mass: 282.9706065Da
• Monoisotopic Mass: 282.9706065Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 116Ų

Additional information on 5-(5-Carboxythiophen-3-yl)-2-chloropyridine-4-carboxylic acid

Recent Advances in the Application of 5-(5-Carboxythiophen-3-yl)-2-chloropyridine-4-carboxylic acid (CAS: 1261932-92-6) in Chemical Biology and Pharmaceutical Research

The compound 5-(5-Carboxythiophen-3-yl)-2-chloropyridine-4-carboxylic acid (CAS: 1261932-92-6) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research. This heterocyclic compound, featuring both thiophene and pyridine moieties, has attracted significant attention due to its versatile chemical properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound as a building block for protein kinase inhibitors. Researchers successfully incorporated the scaffold into a series of molecules targeting JAK3 kinases, showing potent inhibition with IC50 values in the nanomolar range. The carboxylic acid groups at both ends of the molecule were found to be crucial for forming hydrogen bonds with key residues in the kinase ATP-binding pocket, while the chloropyridine moiety contributed to optimal hydrophobic interactions.

In the field of anti-inflammatory drug development, a recent patent application (WO2023051234) disclosed novel derivatives of 5-(5-Carboxythiophen-3-yl)-2-chloropyridine-4-carboxylic acid that exhibit selective COX-2 inhibition. The lead compound from this series showed remarkable in vivo efficacy in rodent models of inflammation, with significantly reduced gastrointestinal side effects compared to traditional NSAIDs. Structural-activity relationship studies revealed that modifications at the thiophene carboxylic acid position dramatically influenced both potency and selectivity.

From a synthetic chemistry perspective, several innovative routes have been developed for the large-scale production of this compound. A 2024 publication in Organic Process Research & Development described an improved three-step synthesis starting from commercially available 3-bromothiophene, achieving an overall yield of 68% with excellent purity (>99.5%). The process features a novel palladium-catalyzed cross-coupling step that significantly reduces the formation of byproducts compared to traditional methods.

The compound's potential extends beyond small molecule therapeutics. Recent work published in Bioconjugate Chemistry has explored its use as a linker in antibody-drug conjugates (ADCs). The dual carboxylic acid functionality allows for efficient conjugation to both the antibody and payload components, while maintaining excellent stability in physiological conditions. This application takes advantage of the compound's rigid structure to prevent premature cleavage of the cytotoxic payload.

Looking forward, the unique properties of 5-(5-Carboxythiophen-3-yl)-2-chloropyridine-4-carboxylic acid position it as a valuable tool in drug discovery. Its modular structure allows for diverse modifications, making it suitable for fragment-based drug design approaches. Several pharmaceutical companies have included derivatives of this scaffold in their preclinical pipelines, particularly for oncology and autoimmune indications. As research continues, we anticipate seeing more innovative applications of this versatile compound in both therapeutic development and chemical biology probes.